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Compound of Interest

Compound Name: Rhodinyl propionate
CAS No.: 105-89-5
Cat. No.: B089866
Get Quote
. J

CAS: 105-89-5 | Formula: C13H2402[1][2][3][4]

Executive Summary

This guide outlines the definitive disposal and handling procedures for Rhodinyl Propionate, a
terpenoid ester frequently used in fragrance chemistry and organic synthesis. While often
perceived as a low-risk "flavor" compound, its high lipophilicity (LogP ~4.[3][4]7) and aquatic
toxicity profile require strict adherence to "Zero-Discharge" protocols regarding municipal water
systems.[3][4]

Immediate Action Directive:
e Do NOT dispose of via sink/drain.[5]

+ Do NOT mix with halogenated solvents (e.g., DCM, Chloroform) unless unavoidable, as this
complicates incineration.[3][4]

¢ Primary Disposal Route: Thermal destruction (Incineration) via licensed chemical waste
contractor.
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Part 1: Chemical Profile & Hazard Assessment

To effectively manage waste, one must understand the physicochemical properties driving the

disposal logic. Rhodinyl propionate is a Class IlIIA Combustible Liquid.

Property Value Operational Implication
Combustible.[1][2][3][4] Does
not meet RCRA "Ignitable"”

Flash Point ~89°C - 100°C (193°F) (D001) definition (<60°C)

strictly, but is often managed

as such for fuel blending.[4]

Water Solubility

Insoluble (< 2 mg/L)

Critical: Will form surface films
in water systems, suffocating

aquatic oxygen exchange.[1]

[2](3]

High bioaccumulation
potential.[1][2][3] Strict

LogP (Octanol/Water) ~4.7 ) ] )
environmental isolation
required.

Floats on water.[1][2][3] Use

Density ~0.90 g/mL absorbents for spills, not water

dilution.

GHS Classification

Skin Irrit. 2 (H315), Aquatic
Chronic 2 (H411)

Requires PPE (Nitrile gloves)
and environmental

segregation.[1][2][3]

Part 2: The Disposal Logic (The "Why")[3]

As scientists, we avoid "black box" protocols. Here is the causality behind the disposal

requirements for Rhodinyl Propionate:

o Exclusion from Aqueous Waste: Due to its aliphatic hydrocarbon chain, Rhodinyl

propionate is highly lipophilic. If poured down the drain, it resists hydrolysis in sewage
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treatment plants, partitioning into sludge or passing through to waterways where it exerts
long-term toxicity (H411) on aquatic life.[3][4]

« Incineration vs. Landfill: The ester bond is susceptible to thermal oxidation. High-temperature
incineration (

) effectively cleaves the molecule into harmless
and

.[3][4] This makes Fuel Blending (mixing with other high-BTU solvents for energy recovery)
the most sustainable disposal path.[3][4]

e Segregation from Halogens: Rhodinyl propionate contains only C, H, and O. Mixing it with
halogenated waste (e.g., chloroform) prevents it from being used in fuel blending programs
due to the formation of acid gases (HCI) and dioxins during combustion, significantly
increasing disposal costs.[3][4]

Part 3: Step-by-Step Disposal Protocol
Phase 1: Segregation & Collection[4]

o Stream Selection: Segregate into "Non-Halogenated Organic Solvents".
» Container Compatibility:
o Recommended: High-Density Polyethylene (HDPE) or Amber Glass.[3][4]

o Avoid: Polystyrene (potential for softening over long durations, though less aggressive
than ketones).

o Headspace: Leave min. 10% headspace to account for thermal expansion, especially if the
waste container is stored near equipment generating heat.

Phase 2: Labeling

Standard "Organic Waste" tags are insufficient. Your label must explicitly track the aquatic
hazard.
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o Constituents: List "Rhodinyl Propionate” (do not use trade names like "Rhodinyl Acetate
substitute™).

» Hazard Checkboxes: Mark "Irritant” and "Environmental Hazard" (Dead fish/Tree symbol).

e pH Check: Neutral (unless mixed with process acids/bases).

Phase 3: Storage & Pickup[4]

e Secondary Containment: Store waste bottles in a polyethylene tray capable of holding 110%
of the largest container's volume.

o Time Limit: Do not store waste longer than 90 days (standard satellite accumulation area
limit in many jurisdictions like US RCRA).

Part 4: Spill Management Workflow

Scenario: 500mL spill on laboratory floor.

« |solate: Remove ignition sources. While Flash Point is high (~90°C), wicking into porous
material (paper/rags) increases surface area and flammability risk.[4]

» PPE: Don Nitrile gloves and safety goggles.

e Contain: Do NOT use water. Use an inert absorbent (Vermiculite, Diatomaceous Earth, or
dedicated Organic Spill Pads).[3][4]

o Clean: Scoop absorbed material into a wide-mouth jar.[4] Label as "Solid Debris
contaminated with Rhodinyl Propionate."

o Wash: Clean surface with a detergent solution (surfactant required to solubilize the oily
residue) after bulk removal.

Part 5: Visual Decision Workflow

The following diagram illustrates the decision logic for disposing of Rhodinyl Propionate
mixtures.

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b089866/docs?utm_src=pdf-body#rhodinyl-propionate-laboratory-disposal-safety-protocol
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://media.suweb.site/2016/04/epa_hazardous_waste_codes.pdf
https://www.benchchem.com/product/b089866/docs?utm_src=pdf-body#rhodinyl-propionate-laboratory-disposal-safety-protocol
https://www.benchchem.com/product/b089866/docs?utm_src=pdf-body#rhodinyl-propionate-laboratory-disposal-safety-protocol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089866?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE O ey &

Waste: Rhodinyl Propionate

Is it Pure or Mixed?

Check Mixture Components

Y/

Contains Halogens?
(DCM, Chloroform, etc.)

Pure Substance

No

Yes (Segregate) | Contains Heavy Metals?

Stream A: Non-Halogenated
Organic Waste

Shiteal £F Slelogeneied Stream C: Mixed Chemical Waste

(Stabilization required)

Organic Waste

(High Temp Incineration) (Preferred for Fuel Blending)

Click to download full resolution via product page

Figure 1: Decision tree for categorizing Rhodinyl Propionate waste based on mixture

composition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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